Cas no 209852-82-4 (Benzene,1-fluoro-3-[(S)-methylsulfinyl]-)

• Product Name: Benzene,1-fluoro-3-[(S)-methylsulfinyl]-
• CAS No: 209852-82-4
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 242167
• PubChem ID: 57375691
• Update Time: 2025-04-19

Benzene,1-fluoro-3-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-[(S)-methylsulfinyl]-
• Benzene, 1-fluoro-3-[(S)-methylsulfinyl]- (9CI)
• 1-fluoro-3-[(S)-methylsulfinyl]benzene
• DTXSID50725014
• SB47738
• (S)-1-Fluoro-3-(methylsulfinyl)benzene
• 1-Fluoro-3-[(S)-methanesulfinyl]benzene
• 209852-82-4

• Inchi： 1S/C7H7FOS/c1-10(9)7-4-2-3-6(8)5-7/h2-5H,1H3/t10-/m0/s1
• InChI Key： HRSJVGYVSTUTCX-JTQLQIEISA-N
• SMILES： [S@](C)(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 158.02021
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.42880